Cas no 2098039-14-4 (1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide
• CAS No: 2098039-14-4
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 5046293
• Update Time: 2025-06-14

1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide
• 2-prop-2-ynyl-5-thiophen-2-ylpyrazole-3-carboximidamide
• 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide

• Inchi： 1S/C11H10N4S/c1-2-5-15-9(11(12)13)7-8(14-15)10-4-3-6-16-10/h1,3-4,6-7H,5H2,(H3,12,13)
• InChI Key： AIFWBQNTTHCJMG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=N)N)N(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 1.1
• Topological Polar Surface Area: 95.9

Additional information on 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide

Comprehensive Overview of 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098039-14-4)

The compound 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098039-14-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This pyrazole-derivative is characterized by the presence of a thiophene ring and a propynyl group, which contribute to its distinct chemical properties. Researchers are particularly interested in this compound for its potential role in drug discovery, especially in the development of novel kinase inhibitors and antimicrobial agents.

In the context of current scientific trends, 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide aligns with the growing demand for heterocyclic compounds in medicinal chemistry. Heterocycles like pyrazoles and thiophenes are known for their versatility and ability to interact with biological targets, making them invaluable in the design of new therapeutics. The inclusion of a carboximidamide moiety further enhances the compound's potential as a hydrogen bond donor, a feature often exploited in drug design to improve binding affinity and selectivity.

From a synthetic chemistry perspective, the preparation of CAS No. 2098039-14-4 involves multi-step organic transformations, often starting from readily available thiophene and pyrazole precursors. The propynyl group is typically introduced via a Sonogashira coupling or similar cross-coupling reactions, which are widely used in modern organic synthesis. These methods are favored for their efficiency and compatibility with a range of functional groups, making them suitable for scalable production.

The compound's potential applications extend beyond pharmaceuticals. In material science, 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide could be explored for its electronic properties, given the thiophene ring's known role in conductive polymers. This aligns with the increasing interest in organic electronic materials for use in flexible displays, solar cells, and other next-generation technologies. Researchers are also investigating similar compounds for their photophysical properties, which could lead to innovations in fluorescent probes and sensors.

One of the most frequently asked questions about CAS No. 2098039-14-4 relates to its stability and storage conditions. Like many imidamide-containing compounds, it is recommended to store this material under inert conditions at low temperatures to prevent degradation. Another common query concerns its solubility profile, which is essential for formulation in biological assays. Preliminary data suggest that 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide exhibits moderate solubility in polar organic solvents such as DMSO and DMF, but limited solubility in water.

In the realm of drug discovery, the pyrazole-thiophene scaffold of this compound is particularly intriguing. Recent studies have highlighted the importance of such hybrid structures in addressing drug resistance, a major challenge in modern medicine. The ability to fine-tune the electronic and steric properties of these systems makes them valuable tools in the fight against resistant pathogens and cancer cells. This has led to a surge in publications exploring related bicyclic heteroaromatics and their biological activities.

From a commercial standpoint, 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide is currently available primarily for research purposes. Its CAS registry number 2098039-14-4 serves as a unique identifier in chemical databases and procurement systems. The compound's relatively recent introduction means that comprehensive toxicological data may still be under development, which is typical for novel research chemicals in this category.

The future research directions for this compound are likely to focus on expanding its structure-activity relationships (SAR) through systematic modifications. Medicinal chemists are particularly interested in exploring variations at the propynyl position and investigating isosteric replacements for the thiophene ring. Such studies could uncover new lead compounds with improved pharmacokinetic properties or novel mechanisms of action.

In conclusion, 1-(Prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboximidamide represents an exciting addition to the toolbox of researchers working at the intersection of organic chemistry and life sciences. Its CAS No. 2098039-14-4 will undoubtedly appear more frequently in scientific literature as investigations into its properties and applications continue to expand. The compound's versatility and the current scientific community's focus on heterocyclic drug discovery suggest that it may play a significant role in future therapeutic developments.